Cas no 30409-57-5 (3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-)

• Product name: 3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-
• CAS No: 30409-57-5
• MF: C₁₅H₁₀O₂S
• MW: 254.3037
• CID: 313111
• PubChem ID: 288476

3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 4-(1-naphthalenyl)-
• 4-naphthalen-1-ylthiophene-3-carboxylic acid
• 3-(1-Naphthyl)-thiophen-4-carbonsaeure
• 4-(1-Naphthyl)-3-thiophenecarboxylic acid
• 4-(naphthalen-1-yl)thiophene-3-carboxylic acid
• 4-naphthalen-1-yl-thiophene-3-carboxylic acid
• AC1L69N1
• AC1Q5UZA
• AG-J-59103
• AR-1F7160
• CTK1C4336
• NSC149687
• NSC 149687
• 4-(1-NAPHTHALENYL)-3-THIOPHENECARBOXYLIC ACID
• MLS003106289
• AKOS021556133
• SMR001821198
• DTXSID20184492
• 4-(1-naphthyl)thiophene-3-carboxylic acid
• 3-THIOPHENECARBOXYLIC ACID, 4-(1-NAPHTHALENYL)-
• 14UV2XZX2R
• CHEMBL2361484
• UNII-14UV2XZX2R
• NSC-149687
• 3-(1)-NAPHTHYL-4-THIOPHENECARBOXYLIC ACID
• 30409-57-5
• 3-THIOPHENECARBOXYLIC ACID, 4-(1-NAPHTHYL)-

• Inchi： InChI=1S/C15H10O2S/c16-15(17)14-9-18-8-13(14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,16,17)
• InChI Key： NRTRIZVONWOLLT-UHFFFAOYSA-N
• SMILES： C1(C2=CSC=C2C(O)=O)C2C(=CC=CC=2)C=CC=1

Computed Properties

• Exact Mass: 254.0402
• Monoisotopic Mass: 254.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų
• XLogP3: 4

Experimental Properties

• Density: 1.332
• Boiling Point: 386.9°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.702
• PSA: 37.3
• LogP: 4.26650